Cas no 139265-66-0 (3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl-)

• Product Name: 3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl-
• CAS No: 139265-66-0
• MF: C₂₈H₃₇N₃O
• MW: 431.612887144089
• CID: 1274768
• PubChem ID: 69855821
• Update Time: 2025-04-20

3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl-
• 2,6-bis[[4-(diethylamino)phenyl]methylidene]-4-methylpiperidin-3-one
• 2,6-Bis{[4-(diethylamino)phenyl]methylidene}-4-methylpiperidin-3-one
• SCHEMBL6660662
• 139265-66-0
• DTXSID00741426

• Inchi： 1S/C28H37N3O/c1-6-30(7-2)25-14-10-22(11-15-25)19-24-18-21(5)28(32)27(29-24)20-23-12-16-26(17-13-23)31(8-3)9-4/h10-17,19-21,29H,6-9,18H2,1-5H3
• InChI Key： HPVTZUCRCWCBJD-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(=CC=2)N(CC)CC)NC(=CC2C=CC(=CC=2)N(CC)CC)CC1C

Computed Properties

• Exact Mass: 431.29391
• Monoisotopic Mass: 431.293662812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58